Cas no 570-89-8 (Cholest-4-en-3-one,6-hydroxy-, (6b)-)

Cholest-4-en-3-one,6-hydroxy-, (6b)- structure
570-89-8 structure
Product Name:Cholest-4-en-3-one,6-hydroxy-, (6b)-
CAS No:570-89-8
MF:C27H44O2
MW:400.637068748474
CID:375393
PubChem ID:101775
Update Time:2025-04-19

Cholest-4-en-3-one,6-hydroxy-, (6b)- Chemical and Physical Properties

Names and Identifiers

    • Cholest-4-en-3-one,6-hydroxy-, (6b)-
    • 4-cholesten-6-ol-3-one
    • 4-CHOLESTEN-6Α-OL-3-ONE
    • 4-CHOLESTEN-6Β-OL-3-ONE
    • (6beta)-6-hydroxycholest-4-en-3-one
    • 4-Cholesten-6beta-ol-3-one
    • Cholest-4-en-3-one, 6-hydroxy-, (6beta)-
    • 570-89-8
    • SCHEMBL8397693
    • CHEMBL302348
    • DTXSID40972494
    • 6beta-hydroxy-4-cholesten-3-one
    • Inchi: 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h15,17-18,20-23,25,29H,6-14,16H2,1-5H3/t18-,20+,21-,22+,23+,25-,26-,27-/m1/s1
    • InChI Key: VUCDSTCRVYGRSG-ZAAZJSNSSA-N
    • SMILES: O[C@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 400.334
  • Monoisotopic Mass: 400.334
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 518°Cat760mmHg
  • Flash Point: 219°C
  • Refractive Index: 1.53
  • LogP: 6.56770
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